![molecular formula C23H23ClN2O4S B6044476 N~1~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-(4-ethoxyphenyl)glycinamide](/img/structure/B6044476.png)
N~1~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-(4-ethoxyphenyl)glycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~1~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-(4-ethoxyphenyl)glycinamide, also known as BAY 41-2272, is a potent and selective activator of soluble guanylyl cyclase (sGC). It has been widely used in scientific research for its ability to increase the production of cyclic guanosine monophosphate (cGMP) and induce various physiological effects.
Mechanism of Action
N~1~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-(4-ethoxyphenyl)glycinamide 41-2272 activates sGC by binding to its heme moiety and increasing the production of cGMP. This, in turn, leads to the activation of downstream signaling pathways, such as the protein kinase G (PKG) pathway, which mediates the physiological effects of this compound 41-2272.
Biochemical and Physiological Effects:
This compound 41-2272 has been shown to induce various biochemical and physiological effects, including vasodilation, inhibition of platelet aggregation, anti-inflammatory effects, and neuroprotective effects. It has also been shown to have a beneficial effect on myocardial ischemia-reperfusion injury and renal dysfunction.
Advantages and Limitations for Lab Experiments
The use of N~1~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-(4-ethoxyphenyl)glycinamide 41-2272 in laboratory experiments has several advantages, including its high potency and selectivity for sGC, its ability to induce specific physiological effects, and its well-established mechanism of action. However, its use is limited by its high cost and the need for specialized equipment and expertise to synthesize and handle the compound.
Future Directions
Future research on N~1~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-(4-ethoxyphenyl)glycinamide 41-2272 could focus on the development of more cost-effective and efficient synthesis methods, the investigation of its potential therapeutic applications in other diseases, and the identification of novel sGC activators with improved pharmacological properties. Additionally, more studies are needed to elucidate the molecular mechanisms underlying the physiological effects of this compound 41-2272 and its potential interactions with other signaling pathways.
Synthesis Methods
N~1~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-(4-ethoxyphenyl)glycinamide 41-2272 can be synthesized through a multistep process involving the reaction of 4-chlorobenzenesulfonyl chloride with N-ethoxybenzylamine, followed by the reaction of the resulting N-ethoxybenzyl-4-chlorobenzenesulfonamide with N-[(4-cyanophenyl)sulfonyl]glycine methyl ester. The final product is obtained by deprotecting the N-ethoxybenzyl group using hydrogenation.
Scientific Research Applications
N~1~-benzyl-N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-(4-ethoxyphenyl)glycinamide 41-2272 has been extensively used in scientific research to investigate the role of sGC in various physiological and pathological conditions. It has been shown to have therapeutic potential in the treatment of cardiovascular diseases, pulmonary hypertension, and erectile dysfunction.
Properties
IUPAC Name |
N-benzyl-2-(N-(4-chlorophenyl)sulfonyl-4-ethoxyanilino)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23ClN2O4S/c1-2-30-21-12-10-20(11-13-21)26(31(28,29)22-14-8-19(24)9-15-22)17-23(27)25-16-18-6-4-3-5-7-18/h3-15H,2,16-17H2,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIWPCWNTQYZIQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N(CC(=O)NCC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.